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Compound of Interest

Compound Name: CAY10404

Cat. No.: B1668644 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the in vitro efficacy of

CAY10404, a potent and highly selective cyclooxygenase-2 (COX-2) inhibitor, across various

cancer cell lines. This document includes a summary of half-maximal inhibitory concentration

(IC50) values, detailed experimental protocols for determining these values, and diagrams

illustrating the relevant signaling pathways and experimental workflows.

Introduction to CAY10404
CAY10404 is a diarylisoxazole compound that functions as a highly selective inhibitor of COX-

2, an enzyme implicated in inflammation and carcinogenesis. Overexpression of COX-2 has

been observed in numerous malignancies, where it contributes to tumor growth, angiogenesis,

and resistance to apoptosis. CAY10404's selective inhibition of COX-2, with minimal effect on

the constitutively expressed COX-1 isoform, makes it a valuable tool for cancer research and a

potential therapeutic agent. In addition to its primary target, CAY10404 has been shown to

inhibit the PKB/Akt and MAPK signaling pathways, which are crucial for cell survival and

proliferation.

Data Presentation: CAY10404 IC50 Values
The following table summarizes the reported IC50 values of CAY10404 in different human

cancer cell lines. This data demonstrates the dose-dependent inhibitory effect of CAY10404 on

cancer cell proliferation.
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Cancer Type Cell Line(s) Average IC50 (µM) Notes

Neuroblastoma
SH-EP, SH-SY5Y, SK-

N-MC, MSN
60

Treatment with

CAY10404 in the

range of 15-115 µM

revealed a dose-

dependent decrease

in cell number. The

reported average IC50

is based on studies

across these four cell

lines[1].

Non-Small Cell Lung

Cancer (NSCLC)

H460, H358, H1703

(representative)
60 - 100

CAY10404 inhibits the

growth of NSCLC cell

lines in a

concentration-

dependent manner

within this IC50

range[2].

Signaling Pathway
CAY10404 exerts its anti-cancer effects primarily through the inhibition of the COX-2 enzyme.

This inhibition disrupts the conversion of arachidonic acid to prostaglandins, which are key

mediators of inflammation and cell proliferation. Furthermore, CAY10404 has been observed to

inhibit the PKB/Akt and MAPK signaling pathways, which are critical for cell survival and

growth.
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CAY10404 inhibits COX-2 and downstream signaling pathways.

Experimental Protocols
The following is a detailed protocol for determining the IC50 value of CAY10404 in adherent

cancer cell lines using the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide)

assay. This colorimetric assay measures cell viability by assessing the metabolic activity of

mitochondria.

Materials and Reagents
Adherent cancer cell line of interest
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Complete cell culture medium (e.g., DMEM or RPMI-1640 with 10% FBS and 1% penicillin-

streptomycin)

CAY10404

Dimethyl sulfoxide (DMSO)

Phosphate-buffered saline (PBS), pH 7.4

Trypsin-EDTA

MTT solution (5 mg/mL in PBS, sterile-filtered)

MTT solvent (e.g., 0.04 N HCl in isopropanol or DMSO)

96-well flat-bottom cell culture plates

Multichannel pipette

Microplate reader

Experimental Workflow
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Day 1: Cell Seeding

Day 2: CAY10404 Treatment

Day 4/5: MTT Assay

Data Analysis

Start

Harvest and count cells

Seed cells into a
96-well plate

Incubate overnight

Prepare serial dilutions
of CAY10404

Add CAY10404 dilutions
to the cells

Incubate for 48-72 hours

Add MTT solution to each well

Incubate for 4 hours

Solubilize formazan crystals

Read absorbance at 570 nm

Calculate percent cell viability

Plot dose-response curve

Determine IC50 value

End

Click to download full resolution via product page

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1668644?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668644?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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